Cas no 627909-53-9 (Benzoic acid, 5-chloro-2-(hydroxymethyl)-)

• Product Name: Benzoic acid, 5-chloro-2-(hydroxymethyl)-
• CAS No: 627909-53-9
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• CID: 2102073
• PubChem ID: 23423193
• Update Time: 2025-10-25

Benzoic acid, 5-chloro-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-(hydroxymethyl)-
• 5-chloro-2-(hydroxymethyl)benzoic acid

• Inchi： 1S/C8H7ClO3/c9-6-2-1-5(4-10)7(3-6)8(11)12/h1-3,10H,4H2,(H,11,12)
• InChI Key： SQNREFVNQJJJNG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CO)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 186.0083718g/mol
• Monoisotopic Mass: 186.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoic acid, 5-chloro-2-(hydroxymethyl)-

Benzoic Acid, 5-Chloro-2-(Hydroxymethyl): A Comprehensive Overview

Benzoic acid, 5-chloro-2-(hydroxymethyl), also known by its CAS number CAS 627909-53-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a benzoic acid moiety with substituents at the 5-chloro and 2-hydroxymethyl positions, has garnered attention due to its potential applications in drug design, polymer synthesis, and as a precursor for advanced materials. Recent studies have highlighted its role in enhancing the properties of polymeric materials through controlled radical polymerization techniques.

The synthesis of 5-chloro-2-(hydroxymethyl)benzoic acid typically involves multi-step organic reactions, often utilizing chlorination and hydroxylation processes. Researchers have explored various methodologies to optimize the yield and purity of this compound, with particular emphasis on catalytic systems that minimize side reactions. The compound's structure lends itself well to further functionalization, making it a versatile building block in organic synthesis.

In terms of physical properties, CAS 627909-53-9 exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in both aqueous and organic reaction media. Recent studies have also investigated its thermal stability under various conditions, revealing its potential for high-temperature applications in industrial settings.

The biological activity of benzoic acid, 5-chloro-2-(hydroxymethyl) has been a focal point of recent research. Preliminary assays suggest that this compound may exhibit antimicrobial properties against certain bacterial strains, though further studies are required to confirm these findings. Additionally, its ability to act as a chelating agent has been explored in the context of heavy metal removal from industrial effluents, offering a sustainable solution to environmental pollution.

In the realm of materials science, CAS 627909-53-9 has been utilized as a monomer in the synthesis of novel polymers with tailored mechanical and thermal properties. Its hydroxymethyl group provides sites for cross-linking during polymerization, resulting in materials with enhanced durability and flexibility. This application aligns with the growing demand for eco-friendly polymers in industries such as packaging and construction.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of 5-chloro-2-(hydroxymethyl)benzoic acid, providing insights into its reactivity and potential interactions with other molecules. These computational studies have been instrumental in guiding experimental designs and optimizing synthetic pathways for this compound.

In conclusion, benzoic acid, 5-chloro-2-(hydroxymethyl) (CAS 627909-53-9) is a multifaceted compound with promising applications across various scientific domains. Its unique chemical structure, coupled with recent research findings, underscores its potential as a valuable tool in drug discovery, polymer engineering, and environmental remediation. Continued exploration into its properties and applications is expected to unlock further innovations in these fields.